
Prionanthoside: A Technical Guide to Its
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prionanthoside

Cat. No.: B12306401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prionanthoside, a naturally occurring coumarin glucoside, has been identified in medicinal

plants such as Viola philippica and Viola prionantha. As a member of the coumarin family, a

class of compounds known for a wide range of biological activities, Prionanthoside is a

molecule of interest for further investigation in drug discovery and development. This technical

guide provides a comprehensive overview of the known physicochemical properties of

Prionanthoside, compiled from available scientific literature.

Chemical and Physical Properties
Prionanthoside presents as a powder in its isolated form. A summary of its key chemical and

physical properties is provided in Table 1.

Table 1: Physicochemical Properties of Prionanthoside
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Property Value Source

CAS Number 161842-81-5 [1]

Molecular Formula C₁₇H₁₈O₁₀ [2][3]

Molecular Weight 382.32 g/mol [2][3]

Appearance Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Pyridine, Methanol, and

Ethanol.

Initial Source Viola philippica

Chemical Structure
The chemical structure of Prionanthoside is characterized by a coumarin core linked to a

glucose molecule. The systematic name for Prionanthoside is 7-[(6-O-acetyl-β-D-

glucopyranosyl)oxy]-6-hydroxy-2H-1-benzopyran-2-one.

The two-dimensional structure of Prionanthoside is illustrated below.
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Figure 1: 2D Chemical Structure of Prionanthoside.

Spectroscopic Data
Detailed spectroscopic data is essential for the unequivocal identification and characterization

of Prionanthoside. While the complete spectral data from the original isolation study is not

readily available in recent literature, a high-resolution mass spectrometry result has been

reported.

Table 2: Mass Spectrometry Data for Prionanthoside

Ionization Mode
Mass-to-Charge
Ratio (m/z)

Ion Source

Negative 381.0831 [M-H]⁻

Experimental Protocols
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A detailed experimental protocol for the initial isolation and characterization of Prionanthoside
is not fully available in the reviewed contemporary literature. However, general methodologies

for the isolation of coumarin glucosides from plant material can be described.

General Isolation and Purification Workflow for
Coumarin Glycosides

Dried Plant Material
(e.g., Viola philippica)

Solvent Extraction
(e.g., Methanol, Ethanol)

Maceration or Soxhlet Filtration Concentration
(Rotary Evaporation) Crude Extract Solvent Partitioning

(e.g., Ethyl Acetate, n-Butanol) Bioactive Fraction Column Chromatography
(e.g., Silica Gel, Sephadex)

Gradient Elution Purified Prionanthoside

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of coumarin glycosides from

plant sources.

Biological Activity and Signaling Pathways
While specific biological activity studies on isolated Prionanthoside are limited in the available

literature, the broader class of coumarin glucosides is known to possess various

pharmacological properties, including anti-inflammatory and antioxidant effects.

Extracts from Viola philippica, a known source of Prionanthoside, have been shown to exhibit

antioxidant and photoprotective activities. Studies on these extracts have indicated a

modulatory effect on key signaling pathways involved in inflammation and cellular stress

responses, such as the TNF, IL-17, and HIF-1 signaling pathways. However, the direct

contribution of Prionanthoside to these effects has not been explicitly determined.

Potential Anti-Inflammatory Signaling Pathways
Modulated by Coumarins
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Caption: A putative signaling pathway for the anti-inflammatory action of coumarins, suggesting

potential targets for Prionanthoside.

Conclusion
Prionanthoside is a coumarin glucoside with established basic physicochemical properties.

While its full spectral characterization and specific biological activities require further

investigation through access to primary literature and dedicated studies, its chemical class

suggests potential for anti-inflammatory and antioxidant effects. This guide provides a
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foundational repository of current knowledge to aid researchers and professionals in the fields

of natural product chemistry and drug development in their future work on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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